Cas no 69061-62-7 (3-(3-Methoxyphenyl)pentanedioic acid)

3-(3-Methoxyphenyl)pentanedioic acid Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)pentanedioic acid
• 3-(3-methoxy-phenyl)-glutaric acid
• 3-(3-Methoxy-phenyl)-glutarsaeure
• methoxyphenylpentanedioicacid
• DTXSID70498839
• J-510618
• SS-2946
• SCHEMBL5858110
• EN300-1829762
• FT-0681256
• MFCD09864840
• 3-(3-Methoxyphenyl)pentanedioicacid
• AKOS005073774
• 69061-62-7
• DB-104962
• +Expand

• MDL： MFCD09864840
• InChIKey： GTUJHNHKCXMUCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O5/c1-17-10-4-2-3-8(5-10)9(6-11(13)14)7-12(15)16/h2-5,9H,6-7H2,1H3,(H,13,14)(H,15,16)
• SMILES： COC1=CC=CC(=C1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 238.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 238.08412354g/mol
• Heavy Atom Count: 17
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• LogP: 1.72820
• PSA: 83.83000
• Refractive Index: 1.554
• Boiling Point: 398.6±32.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 152.5±18.6 °C
• Density: 1.3±0.1 g/cm3